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Compound of Interest

Compound Name: Dspe-spdp

Cat. No.: B12390120

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of DSPE-SPDP (1,2-distearoyl-sn-glycero-3-
phosphoethanolamine-N-[3-(2-pyridyldithio)propionate]), a phospholipid derivative commonly
used in bioconjugation and drug delivery systems. Adherence to these guidelines is critical for
personnel safety, environmental protection, and regulatory compliance.

DSPE-SPDP is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, proper disposal is a critical aspect of responsible laboratory practice.

Chemical and Safety Data Summary

For easy reference, the following table summarizes key quantitative and identifying information
for DSPE-SPDP.
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Identifier Value

CAS Number 144735-79-5[1]

Molecular Formula C49H87N2Na2010PS2[1]
Molecular Weight 1005.3058 g/mol [1]

Acute toxicity, Oral (Category 4), Acute aquatic
GHS Hazard Class toxicity (Category 1), Chronic aquatic toxicity
(Category 1)[1]

H302: Harmful if swallowed. H410: Very toxic to

Hazard Statements o _
aquatic life with long lasting effects.

P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P273: Avoid release to the
environment. P301 + P312: IF SWALLOWED:
Precautionary Statements Call a POISON CENTER or doctor/physician if
you feel unwell. P330: Rinse mouth. P391.:
Collect spillage. P501: Dispose of
contents/container to an approved waste

disposal plant.

Experimental Protocol: DSPE-SPDP Waste Disposal

The following protocol outlines the detailed methodology for the proper disposal of DSPE-
SPDP from a laboratory setting. This procedure is designed to mitigate risks and ensure
compliance with safety regulations.

Personal Protective Equipment (PPE)

Before handling DSPE-SPDP waste, ensure the following PPE is worn:
o Eye Protection: Safety glasses or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: Laboratory coat.
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Waste Segregation and Collection

Proper segregation of waste is the first and most critical step in the disposal process. DSPE-
SPDP waste should be collected at the point of generation in clearly labeled, dedicated waste
containers.

o Solid Waste:

o Collect all DSPE-SPDP-contaminated solid waste, including unused powder,
contaminated labware (e.g., weigh boats, pipette tips), and absorbent materials from spill
clean-ups, in a designated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

e Liquid Waste:

o Collect all DSPE-SPDP-contaminated liquid waste, including unused solutions and solvent
rinses, in a designated, clearly labeled hazardous liquid waste container.

o The container should be shatter-proof and compatible with the solvents used. Do not mix
incompatible waste streams.

e Sharps Waste:

o Dispose of any DSPE-SPDP-contaminated sharps (e.g., needles, syringes) in a
designated, puncture-proof sharps container that is also labeled as hazardous chemical
waste.

Labeling and Storage

o Labeling: Clearly label each waste container with "Hazardous Waste," the full chemical name
("DSPE-SPDP"), and the associated hazards (e.g., "Toxic," "Aquatic Hazard").

o Storage: Store sealed and labeled hazardous waste containers in a designated satellite
accumulation area (SAA) within the laboratory. This area should be away from general
laboratory traffic and drains and ideally have secondary containment.
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Final Disposal

o DSPE-SPDP waste must be disposed of through an approved waste disposal plant.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the collection and disposal of the hazardous waste.

e Do not dispose of DSPE-SPDP down the drain or in the regular trash. Avoid release into the
environment.

Spill Cleanup Procedure

In the event of a spill:
o Evacuate and Secure: If the spill is large, evacuate the immediate area and restrict access.
o Don PPE: Wear appropriate personal protective equipment.

o Containment: For solid spills, gently cover the spill with absorbent material to avoid raising
dust. For liquid spills, contain the spill using absorbent pads or other inert material.

o Cleanup: Carefully sweep or wipe up the contained material. Place all cleanup materials into
a designated hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent solution, and
dispose of the cleaning materials as hazardous waste.

DSPE-SPDP Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DSPE-SPDP.
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DSPE-SPDP Disposal Workflow
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Caption: DSPE-SPDP Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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